Cas no 12542-77-7 (Oxathiole (8CI,9CI))

Oxathiole (8CI,9CI) structure
Oxathiole (8CI,9CI) structure
Product Name:Oxathiole (8CI,9CI)
CAS No:12542-77-7
MF:C3H4OS
MW:88.1282596588135
CID:221768
PubChem ID:3080681
Update Time:2025-04-19

Oxathiole (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Oxathiole (8CI,9CI)
    • Oxathiole
    • 12542-77-7
    • 1,3-oxathiole
    • 2H-1,3-Oxathiole
    • DTXSID60925129
    • Inchi: 1S/C3H4OS/c1-2-5-3-4-1/h1-2H,3H2
    • InChI Key: OHOXMCCFSFSRMD-UHFFFAOYSA-N
    • SMILES: S1C=COC1

Computed Properties

  • Exact Mass: 87.99832
  • Monoisotopic Mass: 87.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 50.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • Density: 1.215
  • Boiling Point: 150.7°C at 760 mmHg
  • Flash Point: 45°C
  • Refractive Index: 1.552
  • PSA: 9.23

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